Cas no 2110705-21-8 (methyl 3-hydroxy-3-(thiolan-3-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(thiolan-3-yl)propanoate
• CAS No: 2110705-21-8
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 6294360
• PubChem ID: 165764627
• Update Time: 2025-05-20

methyl 3-hydroxy-3-(thiolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(thiolan-3-yl)propanoate
• 2110705-21-8
• EN300-1741973

• Inchi： 1S/C8H14O3S/c1-11-8(10)4-7(9)6-2-3-12-5-6/h6-7,9H,2-5H2,1H3
• InChI Key： QULGGEKIGHKVLU-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 3-hydroxy-3-(thiolan-3-yl)propanoate

Methyl 3-Hydroxy-3-(Thiolan-3-yl)propanoate (CAS No. 2110705-21-8): A Comprehensive Overview

Methyl 3-hydroxy-3-(thiolan-3-yl)propanoate (CAS No. 2110705-21-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive thiolane ring and hydroxy functional group, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 3-hydroxy-3-(thiolan-3-yl)propanoate consists of a thiolane ring (a six-membered ring containing sulfur) and a hydroxy group attached to a propionate ester. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of methyl 3-hydroxy-3-(thiolan-3-yl)propanoate in various biological contexts. For instance, its ability to modulate specific enzymes and receptors has been explored in the context of drug discovery. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic modulation properties, methyl 3-hydroxy-3-(thiolan-3-yl)propanoate has also shown promise as a lead compound for the development of antiviral agents. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. This finding underscores its potential as a broad-spectrum antiviral agent, which is particularly relevant given the ongoing global health challenges.

The synthetic accessibility of methyl 3-hydroxy-3-(thiolan-3-yl)propanoate is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of thiolane derivatives with appropriate alcohols under mild conditions, yielding high yields and purity. These synthetic strategies not only facilitate large-scale production but also allow for the introduction of structural modifications to enhance the compound's pharmacological properties.

In terms of pharmacokinetics, preliminary studies have shown that methyl 3-hydroxy-3-(thiolan-3-yl)propanoate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good solubility and stability in physiological conditions make it suitable for both oral and parenteral administration. Furthermore, its low toxicity profile has been confirmed through in vitro and in vivo toxicity assays, suggesting its safety for use in clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of methyl 3-hydroxy-3-(thiolan-3-yl)propanoate in various therapeutic indications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its direct therapeutic applications, methyl 3-hydroxy-3-(thiolan-3-yl)propanoate also holds potential as a tool for chemical biology research. Its ability to selectively target specific biological pathways makes it a valuable probe for studying cellular processes and identifying new drug targets. Researchers at Harvard University have utilized this compound to investigate signaling pathways involved in cell proliferation and apoptosis, providing insights that could inform the design of more effective therapeutic interventions.

In conclusion, methyl 3-hydroxy-3-(thiolan-3-yl)propanoate (CAS No. 2110705-21-8) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for further exploration and application in various fields. As research continues to uncover new aspects of its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.